Cas no 5278-75-1 (2,7-diamino-4-(2,3-dimethoxyphenyl)-4H-chromene-3-carbonitrile)

• Product Name: 2,7-diamino-4-(2,3-dimethoxyphenyl)-4H-chromene-3-carbonitrile
• CAS No: 5278-75-1
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 1578780
• PubChem ID: 2839168
• Update Time: 2025-04-21

2,7-diamino-4-(2,3-dimethoxyphenyl)-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,7-diamino-4-(2,3-dimethoxyphenyl)-4H-chromene-3-carbonitrile
• CHEMBL1326151
• MLS000392003
• DTXSID70385578
• SR-01000203060
• HMS2563F16
• SR-01000203060-1
• AB00078855-01
• SMR000102523
• 5278-75-1
• ZINC00242180

• Inchi： 1S/C18H17N3O3/c1-22-14-5-3-4-12(17(14)23-2)16-11-7-6-10(20)8-15(11)24-18(21)13(16)9-19/h3-8,16H,20-21H2,1-2H3
• InChI Key： YGFLAGSTDGKPQS-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=C(C=2OC)OC)C2C=CC(=CC1=2)N)N

Computed Properties

• Exact Mass: 323.12711
• Monoisotopic Mass: 323.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 542.1°C at 760 mmHg
• Flash Point: 281.7°C
• Refractive Index: 1.66
• PSA: 103.52